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Compound of Interest

Compound Name: Tetromycin C5

Cat. No.: B2958078

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note provides a generalized framework for the analysis of Tetromycin C5, a
broad-spectrum antibiotic, using reversed-phase high-performance liquid chromatography
(HPLC) with UV detection and liquid chromatography-tandem mass spectrometry (LC-MS/MS).
While specific experimental data for Tetromycin C5 is limited in published literature, this
document outlines robust starting methods adapted from established protocols for the analysis
of other tetracycline antibiotics. These methodologies can serve as a comprehensive guide for
researchers, scientists, and drug development professionals in developing and validating a
guantitative method for Tetromycin C5.

Introduction

Tetromycin C5 is an antibiotic compound known for its activity against Gram-positive bacteria.
[1] As with other members of the tetracycline class of antibiotics, it is crucial to have reliable
analytical methods for its quantification in various matrices for research and pharmaceutical
development. Liquid chromatography is a powerful and widely used technique for the analysis
of tetracyclines. This note details adaptable protocols for HPLC-UV and LC-MS/MS, including
sample preparation, chromatographic conditions, and data analysis.
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Compound CAS Number Molecular Formula  Molecular Weight

Tetromycin C5 205433-86-9 C50H65N013 888.05 g/mol

Source: MedchemExpress.com[1], CymitQuimica[2]

Mechanism of Action

Tetracycline antibiotics, including presumably Tetromycin C5, act by inhibiting protein
synthesis in bacteria. They bind to the 30S ribosomal subunit, which prevents the attachment of
aminoacyl-tRNA to the ribosomal acceptor (A) site.[3] This action effectively halts the
elongation of the polypeptide chain, leading to a bacteriostatic effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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